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Compound of Interest

Compound Name:
3-Bromo-1-(trimethylsilyl)-1-

propyne

Cat. No.: B1268919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-1-(trimethylsilyl)-1-
propyne, a versatile reagent in organic synthesis. The document details its fundamental

chemical properties, a standard synthesis protocol, and its application in cross-coupling

reactions, offering valuable information for professionals in research and development.

Core Chemical Data
The fundamental quantitative data for 3-Bromo-1-(trimethylsilyl)-1-propyne are summarized

below. This information is critical for stoichiometric calculations in synthesis and for analytical

characterization.
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Property Value

Molecular Formula C₆H₁₁BrSi[1][2][3][4]

Molecular Weight 191.14 g/mol [1][2][3]

CAS Number 38002-45-8[1][2][4]

Appearance Clear colorless to pale yellow liquid[4]

Boiling Point 44-45 °C at 2 mmHg[2]

Density 1.17 g/mL at 25 °C[2]

Refractive Index n20/D 1.483[2]

Experimental Protocols
A reliable experimental protocol is essential for the successful application of any chemical

reagent. Below is a detailed methodology for the synthesis of 3-Bromo-1-(trimethylsilyl)-1-
propyne.

Synthesis of 3-Bromo-1-(trimethylsilyl)-1-propyne from Trimethylsilylpropargyl Alcohol[2][3]

This procedure outlines the conversion of an alcohol to the corresponding bromide using

triphenylphosphine and bromine.

Materials:

Trimethylsilylpropynol (3.960 g, 30.93 mmol)

Triphenylphosphine (9.735 g, 37.11 mmol)

Bromine (5.438 g, 34.03 mmol)

Anhydrous Dichloromethane (46.0 mL)

Water

10% Aqueous Hydrochloric Acid
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Ethyl Acetate

Anhydrous Sodium Sulfate

Hexane

Procedure:

Under a nitrogen atmosphere, dissolve triphenylphosphine in anhydrous dichloromethane in

a flask cooled to 0 °C.

Slowly add bromine to the solution at 0 °C. Stir for 30 minutes until the orange color of the

solution turns white.

Slowly add trimethylsilylpropynol to the reaction mixture.

Continue stirring the mixture for 1 hour.

Wash the reaction mixture sequentially with water (3 x 30 mL) and 10% aqueous

hydrochloric acid (2 x 20 mL).

Extract the aqueous layer with ethyl acetate (3 x 20 mL).

Combine the organic layers and dry over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure.

Purify the residue by column chromatography using hexane as the eluent to yield 3-bromo-1-

trimethylsilyl-1-propyne.

Application in Sonogashira Cross-Coupling
Reactions
3-Bromo-1-(trimethylsilyl)-1-propyne is a valuable substrate in Sonogashira cross-coupling

reactions. This reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or

vinyl halide, a fundamental transformation in the synthesis of complex molecules.[5][6] The
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trimethylsilyl group can be retained or removed in subsequent steps, offering synthetic

flexibility.

The general workflow for a Sonogashira coupling reaction involving this reagent is depicted

below. This palladium-copper catalyzed process involves the oxidative addition of the halide to

the palladium(0) species, followed by transmetalation with a copper acetylide and subsequent

reductive elimination to yield the final product.[6]

Aryl/Vinyl Halide
(R-X)

Oxidative
Addition

3-Bromo-1-(trimethylsilyl)-1-propyne
(Reactant) Transmetalation

Pd(0) Catalyst
 e.g., Pd(PPh3)4

Cu(I) Co-catalyst
 e.g., CuI

Base
 e.g., Amine

Reductive
Elimination

Catalyst
Regeneration

Coupled Product
(R-C≡C-CH2-TMS)

Click to download full resolution via product page

Workflow of a Sonogashira Coupling Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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